molecular formula C14H18ClN3O3 B5430186 4-chloro-N-({[2-(4-morpholinyl)ethyl]amino}carbonyl)benzamide

4-chloro-N-({[2-(4-morpholinyl)ethyl]amino}carbonyl)benzamide

Cat. No. B5430186
M. Wt: 311.76 g/mol
InChI Key: WJEAVQXTKDAVNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of 4-chloro-N-({[2-(4-morpholinyl)ethyl]amino}carbonyl)benzamide involves the preparation of benzamide derivatives with potent in vivo gastric emptying activity. Kato et al. (1992) describe the preparation of a series of benzamides evaluated for gastrokinetic activity, highlighting the significance of the N-4 substituent in enhancing activity (Kato, Morie, Harada, Yoshida, & Matsumoto, 1992).

Molecular Structure Analysis

Ji et al. (2018) synthesized 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide and analyzed its crystal structure, offering insights into the molecular structure of related compounds (Ji, Jin, Zhao, Zheng, Song, Ge, Liu, & Lu, 2018).

Chemical Reactions and Properties

Donskaya et al. (2004) explored the synthesis of 4-chloro-N-(3-morpholinopropyl)benzamide, focusing on the interaction with morpholine and highlighting the chemical reactions involved in producing benzamide compounds with antidepressant activity (Donskaya, Antonkina, Glukhan, & Smirnov, 2004).

Physical Properties Analysis

Yanagi et al. (2000) prepared and characterized two polymorphs of a related benzamide compound, analyzing its physical properties through X-ray powder diffractometry, thermal analysis, and spectroscopy (Yanagi, Mizoguchi, Adachi, Sato, Kodama, Anzai, Takagishi, Kamei, Fujiwara, Matsushita, Yamashoji, & Inoue, 2000).

Chemical Properties Analysis

Mostafa et al. (2023) synthesized a complex of 4-amino-N-[2 (diethylamino)ethyl]benzamide with tetraphenylborate, characterizing its chemical properties through spectroscopic methods and computational study, highlighting the relevance of understanding bioactive molecule interactions (Mostafa, Bakheit, Al-agamy, Al-Salahi, Ali, & Alrabiah, 2023).

properties

IUPAC Name

4-chloro-N-(2-morpholin-4-ylethylcarbamoyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18ClN3O3/c15-12-3-1-11(2-4-12)13(19)17-14(20)16-5-6-18-7-9-21-10-8-18/h1-4H,5-10H2,(H2,16,17,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WJEAVQXTKDAVNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1CCNC(=O)NC(=O)C2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.